2-amino-6-ethyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-6-ethyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C18H22N2OS/c1-3-12-7-8-14-15(10-12)22-17(19)16(14)18(21)20-13-6-4-5-11(2)9-13/h4-6,9,12H,3,7-8,10,19H2,1-2H3,(H,20,21)
• InChI Key: UEUPRDMJDINFGH-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)NC3=CC=CC(=C3)C)N
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

2-amino-6-ethyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H22N2OS and its molecular weight is 314.45. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activity

2-Amino-6-ethyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and its derivatives have shown significant antibacterial and antifungal activities. These compounds exhibit molecular structures that enable them to interact effectively with microbial cells, potentially offering a pathway for the development of new antimicrobial agents. The presence of the thiophene ring and its planarity with adjacent groups, as seen in related compounds, suggests a specific conformation essential for biological activity. In studies, specific intermolecular and intramolecular interactions, such as hydrogen bonding, have been highlighted as key factors in stabilizing the compounds' structures, which may contribute to their biological efficacy (Vasu et al., 2005).

Potential Anti-inflammatory and Analgesic Effects

Compounds structurally related to 2-amino-6-ethyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have also been investigated for their anti-inflammatory and analgesic properties. By undergoing chemical modifications, these derivatives have shown promising biological activity in preliminary screenings, suggesting potential for development into therapeutic agents targeting inflammation and pain. The process of synthesizing these compounds involves creating Schiff bases and further treatment to enhance their biological activity, indicating the versatility and therapeutic potential of this chemical framework (B. Narayana et al., 2006).

Cytostatic and Antitubercular Activities

Recent research has focused on the synthesis and analysis of azomethine derivatives of 2-amino-6-ethyl-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, with findings suggesting these compounds exhibit cytostatic, antitubercular, and anti-inflammatory activities. This research underscores the compound's relevance in developing pharmacologically active agents, particularly in cancer therapy and tuberculosis treatment. The methods for synthesis and analysis, including high-performance liquid chromatography (HPLC), have been optimized, providing a foundation for further pharmacological exploration (A. Chiriapkin et al., 2021).